molecular formula TiO2<br>O2Ti B151887 Titanium dioxide CAS No. 13463-67-7

Titanium dioxide

Cat. No. B151887
CAS RN: 13463-67-7
M. Wt: 79.87 g/mol
InChI Key: GWEVSGVZZGPLCZ-UHFFFAOYSA-N
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Description

Titanium dioxide (TiO2) is a transition-metal oxide known for its chemical stability and non-toxic nature, making it a key material in various chemical engineering processes and applications . It is one of the most common chemical materials and has been extensively used in a wide range of applications due to its unique photocatalytic properties, excellent biocompatibility, high chemical stability, and low toxicity .

Synthesis Analysis

The synthesis of TiO2 has been a subject of significant research, with recent advances allowing for the preparation of nanostructured TiO2. These advancements have opened up potential new applications for TiO2 in nanotechnology . Low-temperature solution-based protocols have been developed to create crystalline nanoscale TiO2 particles without thermal treatment, offering control over the polymorph and porosity of the material .

Molecular Structure Analysis

The molecular structure of TiO2 is crucial to its function, with different polymorphs such as anatase, brookite, and rutile influencing its properties. The electronic band structure of TiO2 has been calculated to interpret experimental data, revealing gap anisotropy and providing values for parallel and perpendicular gaps that align with measured data .

Chemical Reactions Analysis

TiO2 has been utilized in various chemical reactions due to its strong metal-support interaction (SMSI), acidity, and high redox reaction at low temperatures. It has been employed in green organic synthesis, including hydrodeoxygenation, hydrogenation, esterification/transesterification, the water–gas shift reaction, and visible light-induced organic transformations . The catalytic performance of TiO2 is significantly affected by the reduction temperature and the addition of promoters .

Physical and Chemical Properties Analysis

The physical and chemical properties of TiO2 are influenced by its defect disorder, particularly oxygen vacancies, which are crucial for its photocatalytic performance. Defective TiO2 with oxygen vacancies has been studied for its structural, electronic, optical, dissociative adsorption, and reductive properties . TiO2 nanoparticles have been shown to induce oxidative stress and DNA-adduct formation in human lung cells, although they did not cause DNA-breakage, indicating a mode of action that involves free radical generation and indirect genotoxicity . Additionally, TiO2 has been found to mediate photocatalytic reactions under visible light irradiation, which is enabled by the formation of a visible light-absorbing complex on the semiconductor surface .

Case Studies and Applications

TiO2 has been featured in numerous case studies and applications. In the field of biomedical applications, TiO2 has been used for photodynamic therapy for cancer treatment, drug delivery systems, cell imaging, biosensors for biological assays, and genetic engineering . The electrochemical properties of TiO2 have been explored for energy storage and energy conversion devices . Furthermore, the presence of Ti3+ in the surface of TiO2, known as Ti3+ surface defect (TSD), has been investigated for its generation, properties, and photocatalytic applications .

Scientific Research Applications

  • Photocatalysis

    • Field : Environmental Science
    • Application : TiO2 nanomaterials have been widely used in sustainable energy generation and the removal of environmental pollutants .
    • Method : The photocatalytic performance of TiO2 is optimized by introducing intrinsic defects and foreign species into the TiO2 lattice, controlling morphology and crystal facets, and developing unique mesocrystal structures .
    • Results : The modified TiO2 nanomaterials have improved photocatalytic activity, which is beneficial for pollutant recovery and clean energy supplies .
  • Photodegradation of Pollutants

    • Field : Environmental Engineering
    • Application : TiO2 is used for the photodegradation of pollutants and hazardous materials .
    • Method : The process involves the use of TiO2 under ultraviolet light to degrade pollutants .
    • Results : This application has shown promising results in reducing environmental pollution .
  • Hydrogen Production

    • Field : Energy Science
    • Application : TiO2 is used in the photolysis (splitting) of water to yield H2, a clean energy source .
    • Method : The process involves the use of TiO2 under ultraviolet light to split water molecules into hydrogen and oxygen .
    • Results : This application has shown potential in sustainable hydrogen fuel production .
  • Medical Applications

    • Field : Medicine
    • Application : TiO2 nanoparticles are used in photodynamic therapy (PDT) for the treatment of various diseases, including cancer .
    • Method : After illumination in aqueous media with UV light, TiO2 produces an array of reactive oxygen species (ROS), inducing cell death .
    • Results : TiO2 nanoparticles have been successfully used as photosensitizers in PDT, showing promising results in cancer treatment .
  • Thermal Applications

    • Field : Thermal Engineering
    • Application : TiO2 has unique thermal and optical characteristics, making it suitable for thermal applications such as thermal energy storage and thermal management of electronic devices .
    • Method : The specific methods of application vary depending on the specific thermal application .
    • Results : TiO2 has shown significant potential in advanced thermal applications .
  • Photovoltaic Cells

    • Field : Energy Science
    • Application : TiO2 is used in photovoltaic cells for solar energy conversion .
    • Method : TiO2 is used as a semiconductor material in the cells, where it absorbs sunlight and generates electricity .
    • Results : The use of TiO2 in photovoltaic cells has contributed to advancements in solar energy technology .
  • Anti-Corrosion and Wear-Resistant Material

    • Field : Mechanical Engineering
    • Application : TiO2 is used as an anti-corrosion, wear-resistant material .
    • Method : The specific methods of application vary depending on the specific mechanical application .
    • Results : TiO2 has shown significant potential in improving the durability and lifespan of mechanical components .
  • UV Absorber and Pigment

    • Field : Optical Engineering
    • Application : TiO2 is used as a UV absorber and pigment in the optical sector .
    • Method : The specific methods of application vary depending on the specific optical application .
    • Results : TiO2 has shown significant potential in improving the performance of optical devices .
  • Bioactive Material

    • Field : Biomedical Engineering
    • Application : TiO2 is used as a bioactive material in the biomedical field .
    • Method : The specific methods of application vary depending on the specific biomedical application .
    • Results : TiO2 has shown significant potential in improving the performance of biomedical devices .
  • Gas Sensor

    • Field : Electrical Engineering
    • Application : TiO2 is used as a gas sensor in the electrical domain .
    • Method : The specific methods of application vary depending on the specific electrical application .
    • Results : TiO2 has shown significant potential in improving the performance of gas sensors .
  • Photothermal Conversion

    • Field : Thermal Engineering
    • Application : TiO2 is used for photothermal conversion .
    • Method : The process involves the use of TiO2 under sunlight to convert solar energy into thermal energy .
    • Results : This application has shown promising results in improving energy efficiency .
  • Thermal Energy Storage

    • Field : Thermal Engineering
    • Application : TiO2 is used for thermal energy storage .
    • Method : The process involves the use of TiO2 to store thermal energy for later use .
    • Results : This application has shown promising results in improving energy storage efficiency .
  • Clean Hydrogen Fuel Harvesting

    • Field : Energy Science
    • Application : TiO2 is used for harvesting clean hydrogen fuel .
    • Method : The process involves the use of TiO2 under sunlight to convert solar energy into hydrogen fuel .
    • Results : This application has shown promising results in improving energy efficiency .
  • Treatment of Exhaust Gases

    • Field : Environmental Engineering
    • Application : TiO2 is used for the treatment of exhaust gases from combustion engines and power plants .
    • Method : The specific methods of application vary depending on the specific environmental application .
    • Results : TiO2 has shown significant potential in reducing environmental pollution .
  • Nano-Thermofluids

    • Field : Thermal Engineering
    • Application : TiO2 is used in nano-thermofluids .
    • Method : The process involves the use of TiO2 to enhance the thermal conductivity of fluids .
    • Results : This application has shown promising results in improving the performance of thermal systems .
  • Electrochromic Devices

    • Field : Electrical Engineering
    • Application : TiO2 is used in electrochromic devices .
    • Method : The process involves the use of TiO2 as an electrochromic material that changes color when a voltage is applied .

Future Directions

The key to future market opportunities lies in non-traditional applications of titanium dioxide particles to areas such as smart displays, water purification, and telecommunications . There is also potential research interest in the modification strategies for TiO2 based photocatalytic material improvement .

properties

IUPAC Name

dioxotitanium
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InChI

InChI=1S/2O.Ti
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InChI Key

GWEVSGVZZGPLCZ-UHFFFAOYSA-N
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Canonical SMILES

O=[Ti]=O
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Molecular Formula

O2Ti, TiO2
Record name TITANIUM DIOXIDE
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Molecular Weight

79.866 g/mol
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Physical Description

Titanium dioxide is an odorless white powder. Tasteless. pH 7.5. Occurs in three crystalline forms. (NTP, 1992), Dry Powder; Liquid, Other Solid; Other Solid, White to slightly coloured powder, White, odorless powder; Found naturally in the minerals rutile, anatase (or octahedrite), brookite, ilemnite (FeTiO3), and perovskite (CaTiO3). [Merck Index], COLOURLESS-TO-WHITE CRYSTALLINE POWDER., White, odorless powder.
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Boiling Point

4532 to 5432 °F at 760 mmHg (NTP, 1992), 2500-3000 °C, 4532-5432 °F
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Solubility

less than 1 mg/mL at 68 °F (NTP, 1992), Insoluble in water and organic solvents. Dissolves slowly in hydrofluoric acid and in hot concentrated sulphuric acid., Insoluble in water, Soluble in hot concentrated sulfuric acid; in hydrofluoric acid; insoluble in hydrochloric acid, nitric acid or diluted sulfuric acid, INSOL IN ORG SOLVENTS, SOLUBLE IN ALKALI, Solubility in water: none, Insoluble
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Density

3.9 to 4.2 (NTP, 1992), 4.23, White, orthorhombic crystals; density: 4.17 g/cu cm /Titanium(IV)oxide (Brookite)/, 3.9-4.3 g/cm³, 4.26
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Vapor Pressure

0 mmHg at 68 °F Essentially (NTP, 1992), 0 mmHg (approx)
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Mechanism of Action

Diminish the penetration of ultraviolet (UV) light through the epidermis by absorbing UV radiation within a specific wavelength range. The amount and wavelength of UV radiation absorbed are affected by the molecular structure of the sunscreen agent., Diminish the penetration of ultraviolet (UV) light through the epidermis by absorbing UV radiation within a specific wavelength range. The amount and wavelength of UV radiation absorbed are affected by the molecular structure of the sunscreen agent. /Sunscreen agents, topical/
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Product Name

Titanium Dioxide

Color/Form

White, tetragonal crystals, White powder in two crystalline forms, anatase and rutile, AMORPHOUS, INFUSIBLE POWDER, White powder

CAS RN

13463-67-7, 864179-42-0, 200075-84-9, 1317-80-2, 1317-70-0, 1317-70-7
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Melting Point

3380 °F (decomposes) (NTP, 1992), 1855 °C, 3326-3362 °F
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Citations

For This Compound
1,490,000
Citations
A Fujishima, TN Rao, DA Tryk - Journal of photochemistry and photobiology …, 2000 - Elsevier
… cm, we injected a solution containing fine particles of titanium dioxide. After 2 or 3 days, we cut … After 13 more days, we repeated the treatment with the titanium dioxide photocatalyst and …
Number of citations: 830 www.sciencedirect.com
X Kang, S Liu, Z Dai, Y He, X Song, Z Tan - Catalysts, 2019 - mdpi.com
Titanium dioxide (TiO 2 ) nanomaterials have garnered extensive scientific interest since 1972 and have been widely used in many areas, such as sustainable energy generation and …
Number of citations: 323 www.mdpi.com
U Diebold - Surface science reports, 2003 - Elsevier
… This section starts with a brief description of the bulk structure of titanium dioxide crystals, and their stable crystal planes. Because bulk non-stoichiometries influence the surface …
Number of citations: 635 www.sciencedirect.com
X Chen, SS Mao - Chemical reviews, 2007 - ACS Publications
Since its commercial production in the early twentieth century, titanium dioxide (TiO2) has been widely used as a pigment1 and in sunscreens, 2, 3 paints, 4 ointments, toothpaste, 5 etc. …
Number of citations: 323 pubs.acs.org
AJ Haider, ZN Jameel, IHM Al-Hussaini - Energy Procedia, 2019 - Elsevier
… In this study Titanium dioxide (TiO2) nanoparticles were prepared by sol-gel process using Titanium Tetrachloride (TiCl4) as a precursor, and calcined at different calcination …
Number of citations: 438 www.sciencedirect.com
M Skocaj, M Filipic, J Petkovic, S Novak - Radiology and oncology, 2011 - sciendo.com
Background. Titanium dioxide (TiO2) is considered as an inert and safe material and has been used in many applications for decades. However, with the development of …
Number of citations: 568 sciendo.com
RI Bickley, T Gonzalez-Carreno, JS Lees… - Journal of Solid State …, 1991 - Elsevier
… to the particulate form of titanium dioxide, which can be synthesized … One commercial form of titanium dioxide, prepared by the … of the Degussa P25 form of titanium dioxide, using diffuse …
Number of citations: 455 www.sciencedirect.com
CF Goodeve, JA Kitchener - Transactions of the Faraday Society, 1938 - pubs.rsc.org
… The most powerful sensitisation was obtained with titanium dioxide, and this substance was … , and a maximum in the red, while titanium dioxide absorbs strongly in the near ultra-violet. …
Number of citations: 134 pubs.rsc.org
A Fujishima, X Zhang - Comptes Rendus Chimie, 2006 - Elsevier
Scientific studies on photocatalysis started about three decades ago. Titanium dioxide (TiO 2 ), which is one of the most basic materials in our daily life, has emerged as an excellent …
Number of citations: 682 www.sciencedirect.com
GD Parfitt - Progress in Surface and Membrane Science, 1976 - Elsevier
… Only the two common forms of titanium dioxide anatase and rutile, are considered in this review, since only these have been subjected to significant surface chemical experimentation. …
Number of citations: 271 www.sciencedirect.com

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